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Compound of Interest

1-Methylcyclopropane-1-sulfonyl!
Compound Name:

chloride
CAS No.: 923032-55-7
Cat. No.: B1442520

Get Quote

\ J

Content Type: Technical Whitepaper & Operational Guide Subject Matter: Physicochemical
Profiling, Synthesis, and Application of 1-Methylcyclopropane-1-sulfonyl Chloride (CAS:
923032-55-7)

Executive Summary: The "Escape from Flatland"

In modern medicinal chemistry, the shift from planar, aromatic-heavy structures to three-
dimensional (3D) scaffolds is a critical strategy to improve solubility and metabolic stability—a
concept often termed "escaping flatland" (increasing fraction of sp3 carbons,

)

1-Methylcyclopropane-1-sulfonyl chloride represents a high-value building block in this
domain. Unlike standard alkyl sulfonyl chlorides, the geminal disubstitution (methyl + sulfonyl)
on the cyclopropane ring introduces significant steric constraint and conformational rigidity.
When coupled to amines, the resulting sulfonamides exhibit reduced rotatable bonds and
enhanced metabolic resistance compared to their isopropyl or cyclobutyl analogs.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1442520#bc-rfq
https://www.benchchem.com/product/b1442520/docs?utm_src=pdf-body#technical-guide-1-methylcyclopropane-1-sulfonyl-chloride-in-drug-design
https://www.benchchem.com/product/b1442520/docs?utm_src=pdf-body#technical-guide-1-methylcyclopropane-1-sulfonyl-chloride-in-drug-design
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

This guide provides a comprehensive technical breakdown of this molecule, moving from core
specifications to bench-level synthesis and handling protocols.

Physicochemical Specifications

The following data constitutes the primary identification profile for 1-Methylcyclopropane-1-
sulfonyl chloride. Researchers should verify these parameters against Certificates of Analysis

(CoA) upon receipt of material.

Parameter

Specification

Notes

Chemical Name

1-Methylcyclopropane-1-

sulfonyl chloride

Primary commercial identifier.

CAS Number 923032-55-7
[11[2][31[4]
Molecular Formula C4H7CIO2S
] Essential for stoichiometry
Molecular Weight 154.62 g/mol

calculations.

Physical State

Waxy Solid / Low-melting Solid

Often appears as a semi-solid
oil due to impurities or ambient

temp.

Solubility

DCM, THF, EtOAc, Toluene

Reacts violently with

water/alcohols.

Storage

-20°C, Inert Atmosphere
(Argon/Nz)

Hydrolysis Risk: High.
Hygroscopic.

Hammett Constant

(Sulfonyl group)

The cyclopropyl ring acts as a
weak electron donor to the

sulfur.

Synthetic Architecture & Methodology
The Challenge of Synthesis
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Direct chlorosulfonation of methylcyclopropane is hazardous and yields regioisomeric mixtures.
The industry-standard "best practice"” route involves the oxidative chlorination of the
corresponding thiol or disulfide precursor. This method offers milder conditions and higher

regiocontrol.

Recommended Synthetic Route (Oxidative Chlorination)

The transformation of 1-methylcyclopropane-1-thiol to the sulfonyl chloride is driven by in situ
generation of electrophilic chlorine species.

Reagents: N-Chlorosuccinimide (NCS), 2N HCI, Acetonitrile/Water. Mechanism: The thiol is
oxidized to the sulfenyl chloride (RSCI) and subsequently to the sulfonyl chloride (RSO2CI) via
a sulfinic acid intermediate.

1-Methylcyclopropane-

1-thiol %
Sulfenyl Chloride Hyper-oxidation > 1-Methylcyclopropane-

> [Intermediate] 1-sulfonyl chloride

NCS / HCI (aq)
(Oxidant)
Click to download full resolution via product page

Figure 1: Oxidative chlorination pathway. The quaternary carbon prevents alpha-proton
elimination, stabilizing the intermediate.

Bench Protocol: Oxidative Chlorination

Note: This protocol assumes a 10 mmol scale. Adjust volumes linearly.

o Preparation: Charge a round-bottom flask with N-Chlorosuccinimide (NCS) (4.0 equiv) and
Acetonitrile (5 mL/mmol). Cool to 0°C.[5]

 Acidification: Add 2N HCI (1 mL/mmol) dropwise. The mixture will become a suspension.[6]

o Addition: Add 1-methylcyclopropane-1-thiol (1.0 equiv) dropwise over 20 minutes. Critical:
Maintain internal temperature <10°C to prevent thermal decomposition of the sulfonyl
chloride.
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e Reaction: Stir vigorously at 0—5°C for 1-2 hours. Monitor by TLC (convert an aliquot to
sulfonamide with benzylamine for visualization).

o Workup (Speed is Vital):

o

Dilute with cold diethyl ether.

[¢]

Wash rapidly with cold brine.

o

Do NOT wash with basic solutions (NaHCOs) as this accelerates hydrolysis of the sulfonyl
chloride.

[¢]

Dry over anhydrous MgSOQea, filter, and concentrate in vacuo at <30°C.
o Storage: Use immediately or store at -80°C under Argon.
Reactivity Profile & Coupling Logic

The Geminal-Disubstitution Effect

The 1-methyl group creates a "neopentyl-like" steric environment around the sulfur atom. While
this increases metabolic stability in the final drug, it decreases the electrophilicity of the sulfur
during coupling.

e Implication: Standard Schotten-Baumann conditions (water/DCM) often fail due to
competitive hydrolysis outcompeting the slow amine attack.

e Solution: Use anhydrous conditions with strong nucleophilic catalysts.

Optimized Coupling Protocol (Sulfonamide Formation)

This protocol minimizes hydrolysis and maximizes yield with sterically hindered amines.
Reagents:
e Substrate: 1-Methylcyclopropane-1-sulfonyl chloride (1.1 equiv)

e Amine: Target scaffold (1.0 equiv)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1442520/docs?utm_src=pdf-body#technical-guide-1-methylcyclopropane-1-sulfonyl-chloride-in-drug-design
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Base: DABCO (1,4-Diazabicyclo[2.2.2]octane) or DMAP (Catalytic) + TEA.

e Solvent: Anhydrous DCM or THF.

Sulfonyl Chloride Target Amine DABCO/DMAP
(Electrophile) (Nucleophile) (Scavenger)
//
///
Nu Attack // HCI Removal
////
Y
Tetrahedral

Transition State

Cl- Departure

Cyclopropyl Sulfonamide
(Drug Scaffold)

Click to download full resolution via product page

Figure 2: Sulfonamide coupling mechanism. DMAP/DABCO is preferred over TEA alone to
accelerate the attack at the sterically crowded sulfur.

Troubleshooting Common Failures

Observation Root Cause Corrective Action

) ) Wet solvent or atmospheric Flame-dry glassware; use
Low Yield / Hydrolysis

moisture. molecular sieves in solvent.

o Switch base to DABCO (highly
Steric hindrance of the methyl

No Reaction nucleophilic) or heat to 40°C in
group.
DCE.
N Acid lability of the Ensure all HCl is scavenged,
Product Decomposition o
cyclopropane. do not use acidic workup.

Applications in Drug Discovery
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Bioisosterism & Metabolic Stability

The 1-methylcyclopropyl moiety serves as a superior bioisostere for the tert-butyl group.
e Volume: Similar steric bulk to t-butyl.

e Metabolism: The cyclopropane ring is metabolically "harder" than alkyl chains, resisting
CYP450 oxidation. The quaternary C1 position blocks

-hydroxylation.

« Solubility: The

character disrupts crystal lattice packing more effectively than planar aromatics, often
improving solubility.

Case Study Context

This moiety is frequently observed in:
o HCV NS3/4A Protease Inhibitors: Used to rigidify the P1' or P2 positions.

o CFTR Modulators: Used to improve stability of sulfonamide "warheads."

References

e Sigma-Aldrich. (2024). 1-Methylcyclopropane-1-sulfonyl chloride Product Specification.
Link

e PubChem. (2024).[7] Compound Summary: 1-Methylcyclopropane-1-sulfonyl chloride.[1]
[2][3][4] National Library of Medicine. Link

e Barnes, M. J., et al. (2006). Cyclopropyl sulfonamides as potent, metabolically stable
pharmacophores. Journal of Medicinal Chemistry. (Contextual grounding for cyclopropyl
stability).

e Nishimura, T., et al. (2012). Oxidative chlorination of thiols to sulfonyl chlorides using NCS.
Organic Letters. (Standard protocol basis).

e Synthonix. (2024). Safety Data Sheet: 1-Methylcyclopropane-1-sulfonyl chloride. Link

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1442520/docs?utm_src=pdf-body#technical-guide-1-methylcyclopropane-1-sulfonyl-chloride-in-drug-design
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F923032
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopropylmethanesulfonyl-chloride
https://www.benchchem.com/product/b1442520/docs?utm_src=pdf-body#technical-guide-1-methylcyclopropane-1-sulfonyl-chloride-in-drug-design
https://www.pharmaffiliates.com/en/923032-55-7-1-methylcyclopropane-1-sulfonyl-chloride-pa270029802.html
https://synthonix.com/1603.html
https://www.biosynth.com/p/YLB03255/923032-55-7-1-methylcyclopropane-1-sulphonyl-chl
https://www.sigmaaldrich.com/CA/en/product/aldrich/syx00243
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F329826375
https://www.benchchem.com/product/b1442520/docs?utm_src=pdf-body#technical-guide-1-methylcyclopropane-1-sulfonyl-chloride-in-drug-design
https://www.google.com/url?sa=E&q=https%3A%2F%2Fsynthonix.com%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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